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Cat. No.: B077983 Get Quote

An In-depth Technical Guide on Thulium Sulfide
(Tm2S3)
This guide provides essential chemical data on Thulium Sulfide (Tm2S3), a compound of

interest for researchers and professionals in materials science and drug development.

Chemical Formula and Molecular Weight
Thulium sulfide is an inorganic compound with the chemical formula Tm2S3.[1][2] This formula

indicates that each molecule of thulium sulfide is composed of two thulium atoms and three

sulfur atoms.

The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The atomic weight of thulium (Tm) is approximately 168.934 g/mol , and the

atomic weight of sulfur (S) is approximately 32.065 g/mol .[3][4][5][6]

The molecular weight of Thulium Sulfide (Tm2S3) can be calculated as follows:

(2 × Atomic Weight of Thulium) + (3 × Atomic Weight of Sulfur) (2 × 168.934 g/mol ) + (3 ×

32.065 g/mol ) = 337.868 g/mol + 96.195 g/mol = 434.063 g/mol

This calculated value is consistent with published data, which reports the molecular weight of

Tm2S3 as 434.063 g/mol and 434.1 g/mol .[1][2]
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Quantitative Data Summary
For ease of reference, the key quantitative data for Thulium Sulfide and its constituent

elements are summarized in the table below.

Property Symbol/Formula Value

Chemical Formula Tm2S3 Tm2S3

Molecular Weight Tm2S3 434.063 g/mol

Atomic Weight Tm 168.934 g/mol

Atomic Weight S 32.065 g/mol

Logical Relationship Diagram
The following diagram illustrates the logical relationship for calculating the molecular weight of

Thulium Sulfide from the atomic weights of its constituent elements.

Atomic Weights

Calculation

Result

Thulium (Tm)
168.934 g/mol

Molecular Weight of Tm2S3 =
(2 * Atomic Weight of Tm) + (3 * Atomic Weight of S)

Sulfur (S)
32.065 g/mol

Molecular Weight
434.063 g/mol
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Molecular Weight Calculation Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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